N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide

• IUPAC Name: N-[2-oxo-2-(2-propan-2-ylanilino)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H18N2O2S/c1-11(2)12-6-3-4-7-13(12)18-15(19)10-17-16(20)14-8-5-9-21-14/h3-9,11H,10H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key: DGHXUGIMDUFNSB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)CNC(=O)C2=CC=CS2
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide, also known as ITCA 650, is a novel drug compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ITCA 650 is a subcutaneous implant that delivers exenatide, a glucagon-like peptide-1 (GLP-1) receptor agonist, over an extended period of time.

Mechanism of Action

N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide 650 works by delivering exenatide, a GLP-1 receptor agonist, into the bloodstream. Exenatide binds to GLP-1 receptors on pancreatic beta cells, stimulating insulin secretion and inhibiting glucagon release. This leads to improved glucose control and reduced HbA1c levels. Exenatide also slows gastric emptying and promotes satiety, leading to weight loss.
Biochemical and Physiological Effects
N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide 650 has several biochemical and physiological effects that contribute to its therapeutic efficacy. Exenatide stimulates insulin secretion and inhibits glucagon release, leading to improved glucose control. It also slows gastric emptying and promotes satiety, leading to weight loss. Additionally, exenatide has been shown to have anti-inflammatory and cardioprotective effects.

Advantages and Limitations for Lab Experiments

N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide 650 has several advantages for lab experiments. It provides a controlled and sustained release of exenatide, allowing for long-term studies of its effects on glucose control and weight loss. However, N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide 650 is a complex and expensive drug compound, which may limit its use in certain research settings.

Future Directions

There are several potential future directions for research on N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide 650. One area of focus is the development of new formulations and delivery methods that improve the efficacy and safety of the drug. Another area of focus is the investigation of N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide 650 for the treatment of other metabolic disorders, such as obesity and non-alcoholic fatty liver disease. Additionally, research on the mechanisms of action of N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide 650 and exenatide may lead to the development of new drugs for the treatment of T2DM and other metabolic disorders.

Synthesis Methods

N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide 650 is synthesized using a combination of solid-phase peptide synthesis and solution-phase chemistry. The first step involves the synthesis of a linear precursor peptide, which is then cyclized using a thiol-disulfide exchange reaction. The resulting cyclic peptide is then modified to incorporate a linker and a drug molecule, exenatide, through a series of chemical reactions. The final product is a subcutaneous implant that delivers a continuous and controlled dose of exenatide over a period of several months.

Scientific Research Applications

N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide 650 has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes mellitus (T2DM). Exenatide, the active ingredient in N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide 650, is a GLP-1 receptor agonist that stimulates insulin secretion and inhibits glucagon release, leading to improved glucose control. Several clinical trials have demonstrated the efficacy of N-{2-[(2-isopropylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide 650 in reducing HbA1c levels and promoting weight loss in patients with T2DM.